Cas no 543744-64-5 (N-(1H-Imidazol-2-ylmethyl)propan-2-amine dihydrochloride)

• Product Name: N-(1H-Imidazol-2-ylmethyl)propan-2-amine dihydrochloride
• CAS No: 543744-64-5
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 2951897
• PubChem ID: 46784139
• Update Time: 2025-04-21

N-(1H-Imidazol-2-ylmethyl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1H-咪唑基-2-基甲基)丙-2-胺二盐酸盐
• N-(1H-Imidazol-2-ylmethyl)propan-2-aminedihydrochloride
• N-(1H-imidazol-2-ylmethyl)propan-2-amine;dihydrochloride
• N-(1H-imidazol-2-ylmethyl)propan-2-amine dihydrochloride
• N-((1H-Imidazol-2-yl)methyl)propan-2-aminedihydrochloride
• N-((1H-Imidazol-2-yl)methyl)propan-2-amine dihydrochloride
• 543744-64-5
• (1H-Imidazol-2-ylmethyl)-isopropyl-amine
• CS-0274536
• SCHEMBL6222239
• F83469
• AKOS005175081
• N-(1H-imidazol-2-ylmethyl)propan-2-amine
• n-((1h-Imidazol-2-yl)methyl)propan-2-amine
• [(1H-imidazol-2-yl)methyl](propan-2-yl)amine
• EN300-167366
• (1H-imidazol-2-ylmethyl)isopropylamine dihydrochloride
• (1H-Imidazol-2-ylmethyl)-isopropyl-amine, AldrichCPR
• ALBB-015152
• N-(1H-Imidazol-2-ylmethyl)propan-2-amine dihydrochloride

• MDL： MFCD08060652
• Inchi： 1S/C7H13N3/c1-6(2)10-5-7-8-3-4-9-7/h3-4,6,10H,5H2,1-2H3,(H,8,9)
• InChI Key： OBUWQYBSQNRPLZ-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CN1)C(C)C

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 0.3

N-(1H-Imidazol-2-ylmethyl)propan-2-amine dihydrochloride Security Information

• HazardClass：IRRITANT